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Compound of Interest

Compound Name: 7-chloro-1,3-benzoxazol-2-amine

CAS No.: 64037-11-2

Cat. No.: B1360165

Get Quote

The benzoxazole ring system, a bicyclic heterocycle composed of fused benzene and oxazole

rings, represents a "privileged scaffold" in medicinal chemistry and materials science.[1][2] Its

planar structure and ability to participate in various non-covalent interactions have made it a

cornerstone for the design of novel therapeutic agents and functional materials.[3] Benzoxazole

derivatives are known to exhibit a vast spectrum of pharmacological activities, including

anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[3][4][5]

This guide focuses on a specific, highly functionalized derivative: 7-chloro-1,3-benzoxazol-2-
amine. The strategic placement of the chloro-substituent at the 7-position and the amino group

at the 2-position creates a molecule of significant interest. The chlorine atom can modulate the

compound's electronic properties and lipophilicity, potentially enhancing its binding affinity to

biological targets and improving its pharmacokinetic profile.[6] Concurrently, the 2-amino group

serves as a versatile synthetic handle, allowing for extensive derivatization to explore structure-

activity relationships (SAR) and develop compound libraries for drug discovery. This document

provides a comprehensive overview of the chemical properties, synthesis, reactivity, and

potential applications of this important building block for researchers, scientists, and drug

development professionals.
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Section 1: Physicochemical and Spectroscopic
Properties
The fundamental properties of a molecule are critical for its application in synthesis and

biological screening. Below is a summary of the key physicochemical and predicted

spectroscopic characteristics of 7-chloro-1,3-benzoxazol-2-amine.

Physicochemical Data
Property Value Source/Method

IUPAC Name
7-chloro-1,3-benzoxazol-2-

amine

Molecular Formula C₇H₅ClN₂O Calculated

Molecular Weight 168.58 g/mol Calculated

Appearance
Expected to be a solid at room

temperature

Inferred from similar

compounds[2]

Solubility

Likely soluble in organic

solvents like DMSO, DMF, and

alcohols

Inferred from related

structures[7]

XLogP3-AA ~2.5 (Predicted)
Predicted based on similar

structures

Hydrogen Bond Donors 1 (from -NH₂) Calculated

Hydrogen Bond Acceptors 3 (from N, O, and -NH₂) Calculated

Spectroscopic Profile
Spectroscopic analysis is essential for structure elucidation and purity assessment. The

following are the expected spectral characteristics for 7-chloro-1,3-benzoxazol-2-amine.

¹H NMR (Proton Nuclear Magnetic Resonance):

Aromatic Protons (3H): The three protons on the benzene ring are expected to appear as

multiplets or distinct doublets/triplets in the range of δ 6.9-7.8 ppm. The specific coupling
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patterns will depend on the electronic effects of the chlorine, oxygen, and fused oxazole

ring.

Amine Protons (2H): A broad singlet corresponding to the -NH₂ protons would be

expected, typically in the range of δ 5.0-6.0 ppm. Its chemical shift can be highly

dependent on the solvent and concentration.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

Aromatic and Heterocyclic Carbons (7C): The seven carbons of the benzoxazole core will

exhibit signals in the aromatic region (δ 100-160 ppm). The carbon atom at the 2-position

(C=N) is expected to be the most downfield-shifted due to its attachment to two

heteroatoms.

IR (Infrared) Spectroscopy):

N-H Stretching: Two distinct bands are expected in the 3300-3500 cm⁻¹ region,

corresponding to the symmetric and asymmetric stretching vibrations of the primary amine

(-NH₂).

C=N Stretching: A strong absorption band around 1640-1680 cm⁻¹ is characteristic of the

C=N bond within the oxazole ring.[3]

Aromatic C=C Stretching: Multiple bands in the 1450-1600 cm⁻¹ region.

C-O Stretching: A strong band around 1200-1250 cm⁻¹.

C-Cl Stretching: A band in the fingerprint region, typically around 700-800 cm⁻¹.

MS (Mass Spectrometry):

The electron ionization (EI) mass spectrum should show a molecular ion peak (M⁺) at m/z

≈ 168. A characteristic (M+2) peak at m/z ≈ 170 with approximately one-third the intensity

of the M⁺ peak will be present, confirming the presence of a single chlorine atom.

Section 2: Synthesis and Reactivity
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The utility of 7-chloro-1,3-benzoxazol-2-amine as a building block is predicated on its

accessible synthesis and predictable reactivity.

Synthetic Strategies
The most direct and widely adopted method for constructing 2-aminobenzoxazoles is the

cyclization of the corresponding 2-aminophenol precursor.[8]

Synthesis of 7-chloro-1,3-benzoxazol-2-amine

2-Amino-6-chlorophenol
(Starting Material)

Reaction Vessel
(Solvent, e.g., Dioxane)

Cyanating Agent
(e.g., BrCN, NCTS)

Intramolecular Cyclization
(Heat or Lewis Acid)

Initiation

7-chloro-1,3-benzoxazol-2-amine
(Final Product)

Product Formation

Click to download full resolution via product page

Caption: Synthetic workflow for 7-chloro-1,3-benzoxazol-2-amine.

Causality in Experimental Design: The synthesis hinges on the nucleophilicity of the two

functional groups in the 2-amino-6-chlorophenol precursor. The reaction is initiated by the more

nucleophilic amino group attacking the electrophilic cyanating agent. The subsequent
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intramolecular cyclization, driven by the proximate hydroxyl group, is often the rate-determining

step and can be facilitated by heat or a Lewis acid catalyst to activate the cyano group.

Experimental Protocol: Synthesis via Cyclization
Warning: This protocol involves potentially hazardous reagents. All steps must be performed in

a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Reagent Preparation: In a flame-dried, three-neck round-bottom flask equipped with a

magnetic stirrer and a reflux condenser, dissolve 2-amino-6-chlorophenol (1.0 eq) in

anhydrous 1,4-dioxane.

Reaction Initiation: To this solution, add a cyanating agent such as N-cyano-N-phenyl-p-

toluenesulfonamide (NCTS) (1.5 eq) followed by a Lewis acid catalyst like boron trifluoride

etherate (BF₃·Et₂O) (2.0 eq). The use of NCTS is a safer alternative to the highly toxic

cyanogen bromide (BrCN).[8]

Cyclization: Heat the reaction mixture to reflux (approx. 101 °C) and maintain for 24-30

hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

Workup: After completion, cool the mixture to room temperature and quench by slowly

adding a saturated aqueous solution of sodium bicarbonate.

Extraction: Extract the aqueous layer three times with ethyl acetate. Combine the organic

layers, wash with brine, and dry over anhydrous sodium sulfate.

Purification: Remove the solvent under reduced pressure. Purify the crude product by

column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure

7-chloro-1,3-benzoxazol-2-amine.

Chemical Reactivity
The synthetic value of 7-chloro-1,3-benzoxazol-2-amine lies in the reactivity of its 2-amino

group, which readily undergoes reactions common to primary aromatic amines.
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Derivatization Pathways

7-chloro-1,3-benzoxazol-2-amine

Acylation
(+ Acyl Chloride/Anhydride)

Sulfonylation
(+ Sulfonyl Chloride)

Urea Formation
(+ Isocyanate)

Alkylation
(+ Alkyl Halide)

N-Acyl Derivatives N-Sulfonyl Derivatives Urea Derivatives N-Alkyl Derivatives

Click to download full resolution via product page

Caption: Key reactivity pathways of the 2-amino group.

This reactivity allows for the systematic modification of the molecule to probe biological

interactions. For instance, acylation with different acid chlorides can introduce various

functionalities to explore binding pockets in enzymes or receptors.[6]

Section 3: Role in Medicinal Chemistry and Drug
Development
The 7-chloro-1,3-benzoxazol-2-amine scaffold is a promising starting point for the

development of new therapeutic agents.

Anticancer Potential: Many chlorinated benzoxazole derivatives have demonstrated potent

anticancer activity.[6][9] The chloro-substituent can enhance activity by participating in

halogen bonding with protein targets or by blocking sites of metabolism, thereby increasing

the drug's half-life. Derivatives have been investigated as inhibitors of enzymes crucial for

cancer cell survival, such as PARP-2.[6]

Antimicrobial Activity: The benzoxazole core is present in many compounds with antibacterial

and antifungal properties.[3][4] Derivatization of the 2-amino group allows for the tuning of
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these properties to target specific pathogens.

Agrochemical Applications: Beyond medicine, benzoxazole derivatives are used in

agriculture as herbicides and fungicides, highlighting the broad utility of this scaffold in

controlling biological systems.[5]

Section 4: Safety and Handling
As a chlorinated aromatic amine, 7-chloro-1,3-benzoxazol-2-amine should be handled with

care. While specific toxicity data is not available, guidelines for related compounds should be

followed.

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety

goggles, and a lab coat.[10][11]

Handling: Use only in a well-ventilated area or a chemical fume hood to avoid inhalation of

dust or vapors.[10] Avoid contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place away from

incompatible materials such as strong oxidizing agents.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion
7-chloro-1,3-benzoxazol-2-amine is a strategically designed chemical entity with significant

potential in research and development. Its well-defined physicochemical properties, accessible

synthesis, and versatile reactivity make it an invaluable building block. For medicinal chemists

and drug development professionals, it serves as an excellent starting scaffold for creating

novel compounds with a wide range of potential therapeutic applications, from oncology to

infectious diseases. The insights and protocols provided in this guide are intended to facilitate

its effective use in the laboratory and accelerate the discovery of new bioactive molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing
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